Cas no 921588-27-4 (Isoxazole, 5-(cyclobutylmethyl)-3-methyl-)

• Product Name: Isoxazole, 5-(cyclobutylmethyl)-3-methyl-
• CAS No: 921588-27-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 744774
• PubChem ID: 45117969
• Update Time: 2025-04-19

Isoxazole, 5-(cyclobutylmethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(cyclobutylmethyl)-3-methyl-
• 5-(cyclobutylmethyl)-3-methyl-1,2-oxazole
• SCHEMBL1320181
• ISOXAZOLE,5-(CYCLOBUTYLMETHYL)-3-METHYL-
• 5-(cyclobutylmethyl)-3-methylisoxazole
• 921588-27-4
• DTXSID50668710

• Inchi： 1S/C9H13NO/c1-7-5-9(11-10-7)6-8-3-2-4-8/h5,8H,2-4,6H2,1H3
• InChI Key： SSXRFZYRJVDJOG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CC1CCC1

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.7